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Compound of Interest

Compound Name: 9-Ethyldodecahydro-1H-carbazole

Cat. No.: B3241499

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-Ethyldodecahydro-1H-carbazole, also referred to as perhydro-9-ethylcarbazole (H12-NEC),
Is a saturated heterocyclic compound that has emerged as a significant material in the field of
chemical hydrogen storage. Unlike its aromatic counterpart, 9-ethylcarbazole, which is studied
for its hole-transporting properties in organic electronics, the fully hydrogenated form is
primarily investigated as a Liquid Organic Hydrogen Carrier (LOHC). Its ability to undergo
reversible catalytic dehydrogenation and hydrogenation allows for the safe storage and
transport of hydrogen in a liquid state under ambient conditions. This document provides an
overview of its application in hydrogen storage, including its physicochemical properties, and
detailed protocols for its synthesis (hydrogenation) and hydrogen release (dehydrogenation).

Physicochemical Properties

A summary of the key physicochemical properties of 9-Ethyldodecahydro-1H-carbazole and
its precursor, 9-ethylcarbazole, is presented below.
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-
Property Ethyldodecahydro-  9-Ethylcarbazole Reference
1H-carbazole

Chemical Formula C14H2sN Ci14H13N [1]
Molecular Weight 207.35 g/mol 195.26 g/mol [1]
CAS Number 146900-30-3 86-28-2
Melting Point 43 °C 69 °C [2]
- , 292-293 °C (at 749 N
Boiling Point Not specified
Torr)

Theoretical Hydrogen
) 5.8 wt% N/A [31[4]
Storage Capacity

Application in Hydrogen Storage

The primary application of 9-Ethyldodecahydro-1H-carbazole in materials science is as a
Liquid Organic Hydrogen Carrier (LOHC). The system is based on a reversible hydrogenation-
dehydrogenation cycle.

Principle of Operation

o Hydrogen Storage (Hydrogenation): Liquid 9-ethylcarbazole (NEC) is catalytically
hydrogenated to form liquid 9-Ethyldodecahydro-1H-carbazole (H12-NEC). This process
"charges" the LOHC with hydrogen.

e Hydrogen Transport and Storage: The hydrogen-rich H12-NEC can be safely stored and
transported at ambient pressure and temperature.

e Hydrogen Release (Dehydrogenation): When hydrogen is needed, the H12-NEC is heated in
the presence of a catalyst, releasing high-purity hydrogen gas and regenerating the 9-
ethylcarbazole, which can then be re-hydrogenated.
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Experimental Protocols

The following are generalized protocols for the hydrogenation of 9-ethylcarbazole and the

dehydrogenation of 9-Ethyldodecahydro-1H-carbazole, based on common laboratory

© 2025 BenchChem. All rights reserved.

3/11 Tech Support


https://www.benchchem.com/product/b3241499?utm_src=pdf-body-img
https://www.benchchem.com/product/b3241499?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3241499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

practices.

Protocol 1: Synthesis of 9-Ethyldodecahydro-1H-
carbazole (Hydrogenation)

This protocol describes the catalytic hydrogenation of 9-ethylcarbazole to produce 9-
Ethyldodecahydro-1H-carbazole.

Materials:

e 9-Ethylcarbazole (NEC)

Hydrogenation catalyst (e.g., 5 wt% Ruthenium on Alumina (Ru/Al203) or Raney-Ni)

High-pressure autoclave reactor with magnetic stirring and temperature control

Hydrogen gas (high purity)

Inert gas (e.g., Argon or Nitrogen) for purging

Procedure:

Reactor Preparation: Ensure the autoclave is clean and dry.

o Loading: Place 9-ethylcarbazole and the hydrogenation catalyst into the autoclave. A typical
catalyst loading is a 1:2000 molar ratio of metal to NEC.[3]

e Purging: Seal the reactor and purge several times with an inert gas to remove air, followed
by purging with hydrogen gas.

o Pressurization and Heating: Pressurize the reactor with hydrogen to the desired pressure
(e.g., 40-80 bar).[3][4] Heat the reactor to the reaction temperature (e.g., 130-180 °C) while
stirring (e.g., 1200 rpm).[3][4]

¢ Reaction: Maintain the temperature and pressure for a sufficient time to ensure complete
hydrogenation (e.g., 8-72 hours). The reaction progress can be monitored by the cessation
of hydrogen uptake.
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e Cooling and Depressurization: Cool the reactor to room temperature and carefully vent the
excess hydrogen pressure.

e Product Recovery: Open the reactor and recover the liquid product.

 Purification: Separate the catalyst from the liquid product (9-Ethyldodecahydro-1H-
carbazole) by filtration. The product can be analyzed by techniques such as Gas
Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR)
spectroscopy to confirm complete hydrogenation.
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Protocol 2: Hydrogen Release from 9-Ethyldodecahydro-
1H-carbazole (Dehydrogenation)

This protocol outlines the catalytic dehydrogenation of 9-Ethyldodecahydro-1H-carbazole to
release hydrogen gas.

Materials:

9-Ethyldodecahydro-1H-carbazole (H12-NEC)

Dehydrogenation catalyst (e.g., 5 wt% Palladium on Alumina (Pd/Al203))

Glass reactor (e.g., three-neck flask) with a condenser, heating mantle, and magnetic stirrer

Inert gas (e.g., Argon) for purging

Gas flow meter or gas collection apparatus (e.g., gas burette)
Procedure:

e Reactor Setup: Assemble the glass reactor with a condenser and gas outlet connected to a
flow meter or collection system.

» Loading: Add 9-Ethyldodecahydro-1H-carbazole and the dehydrogenation catalyst to the
reactor. A typical catalyst to LOHC ratio is 1:10 by weight.

e Purging: Purge the system with an inert gas to remove air.

¢ Heating: Heat the mixture to the desired dehydrogenation temperature (e.g., 180-200 °C)
with stirring.[3]

e Hydrogen Release: Hydrogen gas will evolve as the reaction proceeds. Monitor the volume
of released hydrogen over time.

o Reaction Monitoring: The reaction can be monitored by measuring the rate of hydrogen
evolution. Liquid samples can be taken periodically to analyze the composition (H12-NEC,
partially dehydrogenated intermediates, and NEC) by GC-MS.
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o Completion and Recovery: Once hydrogen evolution ceases, cool the reactor to room
temperature. The liquid product (now primarily 9-ethylcarbazole) can be separated from the
catalyst by filtration for reuse.
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Data Presentation

The efficiency of the hydrogenation and dehydrogenation processes is highly dependent on the
catalyst and reaction conditions.

Hydrogenation Performance of 9-Ethylcarbazole

Temperature Pressure Hydrogen

Catalyst Reference
(°C) (MPa) Uptake (wt%)

Raney-Ni 160 0.8 5.81 [4]

5 wt% Ru/Al203 180 8 5.79 [4]

Dehydrogenation Performance of 9-Ethyldodecahydro-
1H-carbazole

Degree of
Temperature Pressure Dehydrogenati
Catalyst Reference
(°C) (mbar) on (after 360
min)
5 wt% Pd/Al203 180 1000 54.8% [3]
5 wt% Pd/Al203 180 500 69.2% [3]
5 wt% Pd/Al203 180 250 75.4% [3]

~90% (estimated
5 wt% Pd/Al203 200 1000 [3]
from graph)

Structural and Electronic Differences with Aromatic
Carbazole

It is crucial for researchers to understand that the applications of 9-Ethyldodecahydro-1H-
carbazole are fundamentally different from those of aromatic carbazole derivatives due to the
saturation of the carbazole ring system. The aromatic system in 9-ethylcarbazole results in a
planar structure with delocalized 1t-electrons, making it suitable for charge transport in organic
electronics. In contrast, the hydrogenation to form 9-Ethyldodecahydro-1H-carbazole creates
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a non-planar, flexible structure with localized o-bonds, which is not conducive to hole transport

but is ideal for the reversible storage of hydrogen.
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: 9-Ethyldodecahydro-
1H-carbazole in Materials Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3241499#9-ethyldodecahydro-1h-carbazole-in-
materials-science-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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